Sodium (2S-(2alpha,5alpha,6beta))-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
Sodium (2S-(2alpha,5alpha,6beta))-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
73335-78-1
VCID:
VC21096366
InChI:
InChI=1S/C8H10BrNO3S.Na/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)14-8;/h3-4,6H,1-2H3,(H,12,13);/q;+1/p-1/t3-,4+,6-;/m1./s1
SMILES:
CC1(C(N2C(S1)C(C2=O)Br)C(=O)[O-])C.[Na+]
Molecular Formula:
C8H9BrNNaO3S
Molecular Weight:
302.12 g/mol
Sodium (2S-(2alpha,5alpha,6beta))-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
CAS No.: 73335-78-1
Cat. No.: VC21096366
Molecular Formula: C8H9BrNNaO3S
Molecular Weight: 302.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 73335-78-1 |
|---|---|
| Molecular Formula | C8H9BrNNaO3S |
| Molecular Weight | 302.12 g/mol |
| IUPAC Name | sodium;(2S,5R,6R)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C8H10BrNO3S.Na/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)14-8;/h3-4,6H,1-2H3,(H,12,13);/q;+1/p-1/t3-,4+,6-;/m1./s1 |
| Standard InChI Key | GDQBTVSBACSUEH-ZXSAOVMCSA-M |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)Br)C(=O)[O-])C.[Na+] |
| SMILES | CC1(C(N2C(S1)C(C2=O)Br)C(=O)[O-])C.[Na+] |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)Br)C(=O)[O-])C.[Na+] |
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